Cas no 1242458-48-5 (6-(dimethylamino)pyridazine-4-carboxylic acid)

• Product Name: 6-(dimethylamino)pyridazine-4-carboxylic acid
• CAS No: 1242458-48-5
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 1102878
• PubChem ID: 66616912
• Update Time: 2025-11-05

6-(dimethylamino)pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(dimethylamino)-4-Pyridazinecarboxylic acid
• 6-(dimethylamino)pyridazine-4-carboxylic acid
• XYZBFHQJRRFRAO-UHFFFAOYSA-N
• 1242458-48-5
• 6-(dimethylamino)pyridazine-4-carboxylicacid
• SCHEMBL185848
• CS-0443106
• DB-155863

• Inchi： 1S/C7H9N3O2/c1-10(2)6-3-5(7(11)12)4-8-9-6/h3-4H,1-2H3,(H,11,12)
• InChI Key： XYZBFHQJRRFRAO-UHFFFAOYSA-N
• SMILES： OC(C1=CN=NC(=C1)N(C)C)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-(dimethylamino)pyridazine-4-carboxylic acid

6-(Dimethylamino)pyridazine-4-carboxylic Acid: A Comprehensive Overview

The compound CAS No. 1242458-48-5, also known as 6-(dimethylamino)pyridazine-4-carboxylic acid, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridazine derivatives, which are known for their unique electronic properties and structural versatility. The presence of the dimethylamino group at the 6-position and the carboxylic acid group at the 4-position introduces a range of functional groups that can be exploited for diverse purposes.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery, particularly in the development of anticancer agents. The 6-(dimethylamino)pyridazine-4-carboxylic acid structure has shown promise in targeting specific proteins involved in cancer progression. Researchers have found that the dimethylamino group enhances the molecule's ability to interact with biological targets, making it a valuable candidate for further investigation in medicinal chemistry.

In addition to its biological applications, CAS No. 1242458-48-5 has also been explored in materials science. Its pyridazine core provides a rigid framework that can be used in the synthesis of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). The carboxylic acid group facilitates easy functionalization, allowing scientists to tailor the material's properties for specific applications.

The synthesis of 6-(dimethylamino)pyridazine-4-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient and selective pathways for constructing this compound, reducing production costs and improving yield. These developments are particularly important for scaling up production to meet growing demand across various industries.

Another area where this compound has shown potential is in agrochemicals. Its ability to interact with plant enzymes makes it a candidate for developing new herbicides or pesticides. However, extensive toxicity studies are required to ensure its safety for agricultural use and environmental sustainability.

In conclusion, CAS No. 1242458-48-5, or 6-(dimethylamino)pyridazine-4-carboxylic acid, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As scientific understanding continues to grow, this compound is likely to play an increasingly important role in advancing technology and improving human health.